Cas no 2092726-48-0 (2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)ethan-1-one)

• Product name: 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)ethan-1-one
• CAS No: 2092726-48-0
• MF: C₉H₁₅ClFNO
• MW: 207.67290520668
• CID: 5723270
• PubChem ID: 121201038

2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026709034
• F1907-4573
• 2-chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)ethan-1-one
• 2-chloro-1-[4-(2-fluoroethyl)piperidin-1-yl]ethanone
• starbld0029806
• 2092726-48-0
• Ethanone, 2-chloro-1-[4-(2-fluoroethyl)-1-piperidinyl]-
• 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)ethan-1-one

• Inchi： 1S/C9H15ClFNO/c10-7-9(13)12-5-2-8(1-4-11)3-6-12/h8H,1-7H2
• InChI Key： ZBESLXNUPIADQR-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(CCF)CC1)=O

Computed Properties

• Exact Mass: 207.0826200g/mol
• Monoisotopic Mass: 207.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 314.0±17.0 °C(Predicted)
• pka: -1.17±0.40(Predicted)

Additional information on 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)ethan-1-one

Comprehensive Overview of 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)ethan-1-one (CAS No. 2092726-48-0)

The compound 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)ethan-1-one (CAS No. 2092726-48-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a piperidine ring and a fluoroethyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)ethan-1-one is its role in the development of novel small-molecule therapeutics. The presence of both chloro and fluoro substituents allows for versatile chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic properties. This aligns with current trends in precision medicine, where tailored compounds are designed to interact with specific biological targets.

In recent years, the demand for fluorinated compounds like 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)ethan-1-one has surged due to their stability and bioavailability. Fluorination is a hot topic in medicinal chemistry, as it often improves a molecule's metabolic stability and membrane permeability. This compound's CAS No. 2092726-48-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Another area where this compound shows promise is in the field of neuropharmacology. The piperidine moiety is a common feature in many central nervous system (CNS) drugs, and the addition of a fluoroethyl group could enhance binding affinity to neuronal receptors. Researchers are exploring its potential in addressing conditions like Parkinson's disease and epilepsy, which are high-priority areas in global health.

From a synthetic chemistry perspective, 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)ethan-1-one offers a robust platform for further derivatization. Its reactivity profile allows for nucleophilic substitutions and cross-coupling reactions, making it a versatile building block. This is particularly valuable in high-throughput screening programs, where rapid generation of diverse compound libraries is essential.

The compound's physicochemical properties, such as its solubility and lipophilicity, are also under investigation. These parameters are critical for drug delivery systems, especially in formulations targeting the blood-brain barrier. Understanding these aspects can help optimize the compound's efficacy and reduce potential side effects.

In conclusion, 2-Chloro-1-(4-(2-fluoroethyl)piperidin-1-yl)ethan-1-one (CAS No. 2092726-48-0) represents a fascinating area of research with broad implications for drug development. Its unique structural features and potential applications in neuropharmacology and precision medicine make it a compound worth watching in the coming years. As scientific advancements continue, this molecule may play a pivotal role in addressing some of the most challenging medical conditions of our time.